N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(4-chlorophenyl)acrylamide

• IUPAC Name: (E)-N-[3-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(4-chlorophenyl)prop-2-enamide
• InChI: InChI=1S/C23H16Cl2N2O2/c1-14-18(23-27-20-13-17(25)10-11-21(20)29-23)3-2-4-19(14)26-22(28)12-7-15-5-8-16(24)9-6-15/h2-13H,1H3,(H,26,28)/b12-7+
• InChI Key: YJANUIXKPBHGBD-KPKJPENVSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C=CC2=CC=C(C=C2)Cl)C3=NC4=C(O3)C=CC(=C4)Cl
• Isomeric SMILES: CC1=C(C=CC=C1NC(=O)/C=C/C2=CC=C(C=C2)Cl)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C23H16Cl2N2O2
• Molecular Weight: 423.3 g/mol

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important. Being a heterocyclic compound, benzoxazole finds use in research as a starting material for the synthesis of larger, usually bioactive structures.

Synthesis Analysis

Benzoxazoles can be synthesized from 2-aminophenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. A sequential one-pot procedure for the synthesis of either 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The molecular structure of benzoxazole is a bicyclic planar molecule. It consists of a benzene ring fused to an oxazole ring. The oxazole ring is a five-membered ring containing two heteroatoms, one oxygen atom and one nitrogen atom.

Chemical Reactions Analysis

Benzoxazole has reactive sites which allow for functionalization. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Physical And Chemical Properties Analysis

Benzoxazole is a white to light yellow solid with a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water.

Mechanism of Action

The exact mechanism of action of benzoxazole derivatives can vary widely depending on their structure and the biological target. They have been found to exhibit a range of biological activities including antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects.

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling benzoxazole and its derivatives. The specific hazards would depend on the particular derivative and its properties.

Future Directions

Benzoxazole and its derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research will likely focus on the development of new synthetic strategies and the exploration of their potential therapeutic applications.